Cas no 1013-93-0 (Morpholine, 4,4'-carbonothioylbis-)
1013-93-0 structure
Product Name:Morpholine, 4,4'-carbonothioylbis-
CAS No:1013-93-0
MF:C9H16N2O2S
MW:216.300540924072
CID:97590
PubChem ID:3009846
Update Time:2025-04-18
Morpholine, 4,4'-carbonothioylbis- Chemical and Physical Properties
Names and Identifiers
-
- Morpholine, 4,4'-carbonothioylbis-
- dimorpholin-4-ylmethanethione
- Dimorpholino thioketone
- Dimorpholinomethanethione
- Morpholine, 4-(4-morpholinylthioxomethyl)-
- DTXSID50388380
- 1013-93-0
-
- Inchi: 1S/C9H16N2O2S/c14-9(10-1-5-12-6-2-10)11-3-7-13-8-4-11/h1-8H2
- InChI Key: AZHGSCTWVDLDLP-UHFFFAOYSA-N
- SMILES: S=C(N1CCOCC1)N1CCOCC1
Computed Properties
- Exact Mass: 216.093249g/mol
- Monoisotopic Mass: 216.093249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 216.3g/mol
- XLogP3: -0.4
- Topological Polar Surface Area: 57Ų
Experimental Properties
- PSA: 57.03000
- LogP: -0.18850
Morpholine, 4,4'-carbonothioylbis- Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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